N-(7,8-dihydro-5H-pyrano[4,3-b]pyridin-3-yl)quinoline-2-carboxamide

• IUPAC Name: N-(7,8-dihydro-5H-pyrano[4,3-b]pyridin-3-yl)quinoline-2-carboxamide
• InChI: InChI=1S/C18H15N3O2/c22-18(17-6-5-12-3-1-2-4-16(12)21-17)20-14-9-13-11-23-8-7-15(13)19-10-14/h1-6,9-10H,7-8,11H2,(H,20,22)
• InChI Key: GDAGZWXKQGMVDX-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=C1N=CC(=C2)NC(=O)C3=NC4=CC=CC=C4C=C3
• Molecular Formula: C18H15N3O2
• Molecular Weight: 305.3 g/mol

Description

N-(7,8-dihydro-5H-pyrano[4,3-b]pyridin-3-yl)quinoline-2-carboxamide, also known as DPQ, is a small molecule that has been extensively studied for its biological properties. DPQ is a heterocyclic compound that belongs to the class of pyridines and quinolines. It has been shown to exhibit a range of biological activities, including inhibiting DNA topoisomerase II and promoting DNA damage.

Mechanism of Action

The mechanism of action of N-(7,8-dihydro-5H-pyrano[4,3-b]pyridin-3-yl)quinoline-2-carboxamide involves its interaction with DNA topoisomerase II. This compound binds to the enzyme and prevents it from carrying out its normal function of unwinding DNA during replication and transcription. This leads to the accumulation of DNA damage and ultimately results in cell death through apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to induce DNA damage and apoptosis in cancer cells, which makes it a potential candidate for cancer therapy. This compound has also been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(7,8-dihydro-5H-pyrano[4,3-b]pyridin-3-yl)quinoline-2-carboxamide in lab experiments is that it is a small molecule that can easily penetrate cell membranes and interact with intracellular targets. Additionally, this compound has been extensively studied and has a well-established mechanism of action, which makes it a valuable tool for studying DNA topoisomerase II. However, one of the limitations of using this compound in lab experiments is that it can be toxic to cells at high concentrations, which can complicate data interpretation.

Future Directions

There are several future directions for research on N-(7,8-dihydro-5H-pyrano[4,3-b]pyridin-3-yl)quinoline-2-carboxamide. One area of research is to explore the potential therapeutic applications of this compound in cancer therapy. Another area of research is to investigate the anti-inflammatory properties of this compound and its potential applications in the treatment of inflammatory diseases. Additionally, further research is needed to better understand the toxicity of this compound and its potential side effects.

Synthesis Methods

The synthesis of N-(7,8-dihydro-5H-pyrano[4,3-b]pyridin-3-yl)quinoline-2-carboxamide involves a multi-step process that includes the condensation of 2-aminoquinoline with ethyl acetoacetate, followed by the formation of the pyran ring through a cyclization reaction. The final step involves the introduction of the carboxamide group through a reaction with chloroacetyl chloride. The overall yield of this compound synthesis is around 30%, and the purity of the compound can be improved through recrystallization.

Scientific Research Applications

N-(7,8-dihydro-5H-pyrano[4,3-b]pyridin-3-yl)quinoline-2-carboxamide has been extensively studied for its biological properties and has been shown to have potential therapeutic applications. It has been shown to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and transcription. This compound has also been shown to promote DNA damage and induce apoptosis in cancer cells. Additionally, this compound has been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases.